Cas no 1226435-46-6 (1-methanesulfonyl-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide
• CAS No: 1226435-46-6
• MF: C₁₃H₁₆N₄O₄S₂
• MW: 356.420539855957
• CID: 6387529
• PubChem ID: 49677871
• Update Time: 2025-05-19

1-methanesulfonyl-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide
• 1-methylsulfonyl-N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide
• VU0528563-1
• 1-methanesulfonyl-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-4-carboxamide
• 1-(methylsulfonyl)-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide
• AKOS024527939
• 1226435-46-6
• F5945-0205

• Inchi： 1S/C13H16N4O4S2/c1-23(19,20)17-5-2-9(3-6-17)11(18)14-13-16-15-12(21-13)10-4-7-22-8-10/h4,7-9H,2-3,5-6H2,1H3,(H,14,16,18)
• InChI Key： PHPXJXNIHFZIQT-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NC2=NN=C(C3C=CSC=3)O2)=O)CC1

Computed Properties

• Exact Mass: 356.06129735g/mol
• Monoisotopic Mass: 356.06129735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-methanesulfonyl-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide

Comprehensive Overview of 1-Methanesulfonyl-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide (CAS No. 1226435-46-6)

1-Methanesulfonyl-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide (CAS No. 1226435-46-6) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine core with a 1,3,4-oxadiazole ring and a thiophene moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeted therapy and antibiotic resistance solutions.

The compound's methanesulfonyl group enhances its bioavailability, a critical factor in modern drug development where ADME properties (Absorption, Distribution, Metabolism, Excretion) dominate optimization strategies. With the rise of computational chemistry and AI-driven drug design, molecules like 1226435-46-6 are frequently studied in silico before laboratory synthesis, addressing the growing demand for cost-effective R&D approaches. Its oxadiazole-thiophene hybrid structure also resonates with the search for bioisosteres in medicinal chemistry.

Recent publications highlight the compound's relevance in cancer research, particularly in modulating cell signaling pathways. The thiophen-3-yl component contributes to π-stacking interactions with biological targets, a hot topic in structure-activity relationship (SAR) studies. As the pharmaceutical industry shifts toward fragment-based drug discovery, 1226435-46-6 serves as an exemplary fragment for lead optimization.

From a synthetic chemistry perspective, the compound's carboxamide linkage offers stability under physiological conditions, addressing concerns about metabolic degradation—a frequent search query among chemists. Its CAS registry number (1226435-46-6) ensures precise identification in global chemical databases, crucial for patent applications and regulatory compliance.

Environmental scientists have explored derivatives of this compound for green chemistry applications, responding to the surge in eco-friendly synthesis inquiries. The 1,3,4-oxadiazole ring’s electron-withdrawing properties make it a candidate for photoactive materials, connecting to the booming organic electronics field.

In analytical chemistry, 1226435-46-6 poses challenges for chromatographic separation due to its polar groups, sparking discussions in HPLC method development forums. Its mass spectrometry fragmentation patterns are also documented to aid in compound identification workflows.

The compound’s nomenclature itself reflects contemporary IUPAC naming complexities, frequently searched by students and professionals alike. Its drug-likeness parameters (e.g., Lipinski’s Rule of Five) are often calculated, catering to the cheminformatics community’s needs.

As precision medicine advances, the role of specialized compounds like 1-methanesulfonyl-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide becomes increasingly pivotal. Its multifaceted applications—from small-molecule probes to material science intermediates—ensure its continued relevance in cross-disciplinary research.